Cas no 513-08-6 (Phosphoric Acid Tripropyl Ester)

• Product Name: Phosphoric Acid Tripropyl Ester
• CAS No: 513-08-6
• MF: C₉H₂₁O₄P
• MW: 224.234404325485
• MDL: MFCD00009368
• CID: 376248
• PubChem ID: 24855414
• Update Time: 2025-05-19

Phosphoric Acid Tripropyl Ester Chemical and Physical Properties

Names and Identifiers

• Tripropyl phosphate
• Phosphoric Acid Tripropyl Ester
• Tri-n-propylphosphate
• Tripropyl phosphate (TPrP)
• Tricresyl phosphate
• tris(1-propyl)phosphate
• Tri-n-propyl phosphate
• Q27269439
• InChI=1/C9H21O4P/c1-4-7-11-14(10,12-8-5-2)13-9-6-3/h4-9H2,1-3H3
• DTXSID4052712
• 513-08-6
• D97474
• AKOS005720840
• UNII-83JIW9359Y
• SCHEMBL104844
• 83JIW9359Y
• RXPQRKFMDQNODS-UHFFFAOYSA-
• AI3-07848
• EINECS 208-151-6
• A828526
• MFCD00009368
• PhosphoricAcidTripropylEster-d21
• Tripropyl phosphate, 99%
• AS-57165
• Phosphoric acid, tripropyl ester
• NS00006875
• FT-0632260
• PROPYL PHOSPHATE ((PRO)3PO)
• RXPQRKFMDQNODS-UHFFFAOYSA-N
• SY359675
• Tripropylphosphate
• DB-051943
• STL146653
• BBL011534
• DTXCID9031305

• MDL： MFCD00009368
• Inchi： 1S/C9H21O4P/c1-4-7-11-14(10,12-8-5-2)13-9-6-3/h4-9H2,1-3H3
• InChI Key： RXPQRKFMDQNODS-UHFFFAOYSA-N
• SMILES： P(=O)(OCCC)(OCCC)OCCC

Computed Properties

• Exact Mass: 224.11800
• Monoisotopic Mass: 224.11774614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.012 g/mL at 25 °C(lit.)
• Boiling Point: 120-122 °C/10 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.416(lit.)
• PSA: 54.57000
• LogP: 3.37430

Phosphoric Acid Tripropyl Ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on Phosphoric Acid Tripropyl Ester

Phosphoric Acid Tripropyl Ester (CAS No. 513-08-6): An Overview and Recent Developments

Phosphoric Acid Tripropyl Ester (CAS No. 513-08-6) is a versatile organic compound with a wide range of applications in various industries, including pharmaceuticals, plastics, and flame retardants. This compound, also known as tripropyl phosphate or TPP, is a colorless to pale yellow liquid with a mild, characteristic odor. Its molecular formula is C9H21O4P, and it has a molecular weight of approximately 212.24 g/mol.

The chemical structure of Phosphoric Acid Tripropyl Ester consists of a central phosphorus atom bonded to three propyl groups and one oxygen atom, forming a stable and relatively non-reactive molecule. This structure contributes to its excellent thermal stability and low volatility, making it suitable for use in high-temperature applications.

In the pharmaceutical industry, Phosphoric Acid Tripropyl Ester is used as a plasticizer and stabilizer in the formulation of various drugs and medical devices. Its ability to enhance the flexibility and durability of polymeric materials makes it an essential component in the production of drug delivery systems, such as transdermal patches and controlled-release formulations. Recent studies have also explored its potential as a solubilizing agent for poorly soluble drugs, improving their bioavailability and therapeutic efficacy.

In the field of materials science, Phosphoric Acid Tripropyl Ester is widely used as a flame retardant in plastics and polymers. Its mechanism of action involves the formation of a protective char layer on the surface of the material, which inhibits the spread of flames and reduces heat release. This property has led to its widespread use in the manufacturing of electronic components, building materials, and automotive parts. Recent research has focused on optimizing the flame-retardant performance of TPP by incorporating it into nanocomposites and hybrid materials, enhancing its effectiveness while minimizing environmental impact.

The environmental impact of Phosphoric Acid Tripropyl Ester has been a subject of increasing interest in recent years. Studies have shown that TPP has low toxicity to aquatic organisms and does not bioaccumulate in the environment. However, its persistence in soil and water can lead to long-term exposure risks. To address these concerns, researchers are developing more sustainable alternatives and exploring methods to enhance the biodegradability of TPP through microbial degradation.

In addition to its industrial applications, Phosphoric Acid Tripropyl Ester has been studied for its potential use in analytical chemistry. Its unique chemical properties make it an effective solvent for extracting and analyzing trace amounts of organic compounds from complex matrices. Recent advancements in liquid chromatography-mass spectrometry (LC-MS) techniques have further expanded its utility in this field, enabling more accurate and sensitive detection of target analytes.

The safety profile of Phosphoric Acid Tripropyl Ester is well-documented. It is generally considered to have low acute toxicity when handled properly. However, prolonged exposure can cause skin irritation and respiratory issues. To ensure safe handling and storage, appropriate personal protective equipment (PPE) should be used, and proper ventilation should be maintained in work areas.

In conclusion, Phosphoric Acid Tripropyl Ester (CAS No. 513-08-6) is a multifunctional compound with a broad range of applications across various industries. Its unique chemical properties make it an invaluable component in pharmaceuticals, plastics, flame retardants, and analytical chemistry. Ongoing research continues to explore new applications and improve its environmental sustainability, ensuring its continued relevance in modern scientific and industrial practices.